Cas no 72461-80-4 (2-Nonenedioic acid)

• Product Name: 2-Nonenedioic acid
• CAS No: 72461-80-4
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 4158749
• PubChem ID: 23212328
• Update Time: 2025-05-23

2-Nonenedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nonenedioic acid
• (2E)-2-Nonenedioic Acid
• 2(E)-Nonenedioic acid
• SCHEMBL4006138
• (E)-non-2-enedioic acid
• trans-2-Nonenedioic Acid;
• XCA46180
• 72461-80-4
• SCHEMBL4006139
• Z1723549649
• 2-NonenedioicAcid
• 757219-33-3
• 2-?Nonenedioic Acid.
• starbld0002207
• HY-28229A

• Inchi： 1S/C9H14O4/c10-8(11)6-4-2-1-3-5-7-9(12)13/h4,6H,1-3,5,7H2,(H,10,11)(H,12,13)/b6-4+
• InChI Key： YIXPUAYMZURQJH-GQCTYLIASA-N
• SMILES： C(O)(=O)/C=C/CCCCCC(O)=O

Computed Properties

• Exact Mass: 186.08920892Da
• Monoisotopic Mass: 186.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-Nonenedioic acid

2-Nonenedioic Acid: A Comprehensive Overview

2-Nonenedioic acid, also known as nonanedioic acid or 1,9-nonanedioic acid, is a dicarboxylic acid with the CAS number 72461-80-4. This compound is a straight-chain unsaturated dicarboxylic acid, featuring a nine-carbon chain with two carboxylic acid groups at the terminal positions and a double bond between the second and third carbons. Its chemical structure is represented as HOOC-(CH₂)₆-CH=CH-COOH. This compound is of significant interest in various fields, including materials science, biochemistry, and environmental chemistry.

The synthesis of 2-nonenedioic acid can be achieved through several methods. One common approach involves the oxidation of 1,9-nonadiene using strong oxidizing agents such as potassium permanganate or other oxidizing agents under controlled conditions. Another method involves the hydrolysis of certain esters or nitriles, followed by oxidation to yield the dicarboxylic acid. The choice of synthesis method depends on the starting materials and the desired purity of the final product.

2-Nonenedioic acid has been studied extensively for its potential applications in polymer chemistry. Due to its two carboxylic acid groups, it can serve as a building block for polyesters, polyamides, and other polymeric materials. For instance, it can be used to synthesize polyesters through condensation polymerization with diols or diamines. The presence of a double bond in its structure introduces flexibility and reactivity, making it suitable for applications requiring tailored mechanical properties.

In recent years, there has been growing interest in the use of 2-nonenedioic acid in bio-based materials. Researchers have explored its potential as a precursor for biodegradable polymers, which are increasingly sought after due to environmental concerns. For example, studies have shown that polymers derived from 2-nonenedioic acid exhibit good biocompatibility and degradation properties under controlled conditions.

The compound has also found applications in biochemistry and pharmacology. Its ability to form metal complexes has led to investigations into its potential use as a chelating agent or in drug delivery systems. Additionally, 2-nonenedioic acid has been studied for its role in biological systems, particularly in relation to lipid metabolism and cellular signaling pathways.

In terms of environmental applications, 2-nonenedioic acid has been investigated for its potential use in adsorption and catalysis. Its structure allows for interactions with metal ions and organic molecules, making it a candidate for use in water treatment processes or as a catalyst support material.

The latest research on 2-nonenedioic acid has focused on optimizing its synthesis pathways and exploring novel applications. For instance, advancements in green chemistry have led to the development of more sustainable methods for producing this compound. Researchers are also exploring its potential in nanotechnology, where it could serve as a building block for nanostructured materials with unique properties.

In conclusion, 2-nonenedioic acid, with its CAS number 72461-80-4, is a versatile compound with a wide range of applications across multiple disciplines. Its chemical structure lends itself to diverse uses in materials science, biochemistry, and environmental chemistry. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.